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Compound of Interest

Compound Name: Imazapyr

Cat. No.: B1671738

An In-depth Technical Guide to Imazapyr

This guide provides comprehensive technical information on the herbicide Imazapyr, intended
for researchers, scientists, and drug development professionals. It covers its chemical
properties, mechanism of action, toxicological data, and detailed analytical protocols.

Chemical Identity and Properties

Imazapyr is a non-selective, systemic herbicide belonging to the imidazolinone chemical
family.[1] It is used for both pre- and post-emergence control of a wide variety of weeds,
including grasses, broadleaf weeds, woody plants, and aquatic vegetation.[1][2]

Chemical Identifiers

« CAS Number: 81334-34-1[3][4][5]

e Molecular Formula: C13H15N303[3][4]

» IUPAC Name: 2-(4-methyl-5-0x0-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid[3]
Physicochemical Properties

The key physicochemical properties of Imazapyr are summarized in the table below. It is highly
soluble in water and has a high potential to leach into soils, though its persistence is moderated
by photolysis.[6][7]
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Property Value Reference
Molecular Weight 261.28 g/mol [31141[5]
Melting Point 172 -173 °C [5]

Water Solubility 1,110 mg/L [6]

Vapor Pressure 2.0 x 1077 mm Hg [6]

Sail Sorption (Koc) 142 mL/g [6]

Abiotic Half-life (Photolysis) 3 to 5 days in water [8]

o ) . >365 days (can be 1-5 months
Biotic Half-life (Aerobic) ) N [6][8]
depending on conditions)

Mechanism of Action

Imazapyr's herbicidal activity stems from its ability to inhibit acetolactate synthase (ALS), also
known as acetohydroxyacid synthase (AHAS).[1][2][8] This enzyme is critical in the
biosynthesis pathway of the branched-chain amino acids: valine, leucine, and isoleucine.[1]
These amino acids are essential for protein synthesis and cell growth in plants.[9]

The herbicide is absorbed through the leaves and roots and is translocated throughout the
plant via the xylem and phloem, accumulating in the meristematic regions (areas of active
growth).[3][10] Inhibition of the ALS enzyme halts the production of the essential amino acids,
which in turn disrupts protein synthesis and cell division.[2][3] This leads to a cessation of
growth, followed by chlorosis (yellowing) and necrosis, ultimately resulting in plant death over a
period of several weeks.[10][11] Since animals lack the ALS enzyme, they obtain these amino
acids from their diet, which explains the low mammalian toxicity of Imazapyr.[6][8][12]

Caption: Imazapyr inhibits the ALS enzyme, blocking essential amino acid synthesis and
leading to plant death.

Toxicological Profile

Imazapyr exhibits low toxicity to animals because its molecular target, the ALS enzyme, is not
present in this kingdom.[8][12] However, concentrated forms can cause irreversible eye
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(Rainbow Trout)

(Practically non-toxic)

damage.[8]
Organism Test Result Reference
> 5,000 mg/kg
Mammals Acute Oral LDso (Rat) ] ) [6]
(Practically non-toxic)
) Acute Oral LDso > 2,150 mg/kg
Birds ) ) ) ) [6]
(Bobwhite Quail) (Slightly toxic)
) 96-hour LCso > 100 mg/L
Fish [6][8]

Aquatic Invertebrates

48-hour ECso

(Daphnia magna)

> 100 mg/L

(Practically non-toxic)

[6]18]

Bees

Acute Contact LDso

> 100 u g/bee

(Practically non-toxic)

[6]

Experimental Protocols
Analysis of Imazapyr Residues in Water by HPLC-UV

This section details a common method for the quantitative determination of Imazapyr in water

samples using High-Performance Liquid Chromatography (HPLC) with UV detection. The

method involves solid-phase extraction (SPE) for sample cleanup and concentration.[12][13]

1. Materials and Reagents

o Standards: Analytical grade Imazapyr standard of known purity.[13]

e Solvents: HPLC grade methanol, acetonitrile, and methylene chloride. Deionized water.[12]

[13]

o Reagents: Acetic acid, 6N hydrochloric acid.[12][13]

o Apparatus: HPLC system with a UV detector (set to 240 nm), C18 analytical column (e.g.,
Agilent Zorbax SB-C18, 4.6 x 250mm, 5um), C18 and aromatic sulfonic acid SPE cartridges,
pH meter, rotary evaporator.[12][13]
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. Preparation of Standard Solutions

Stock Solution (100 pg/mL): Accurately weigh 10 mg of Imazapyr standard into a 100-mL
volumetric flask. Dissolve and dilute to the mark with methanol.[13]

Working Standards: Prepare a series of working standards (e.g., 0.05 to 5 pg/mL) by serial
dilution of the stock solution with a suitable mobile phase or deionized water.[12][13]

. Sample Preparation and Extraction

Extraction: Pass a known volume of the water sample through a C18 SPE cartridge to
extract the Imazapyr residues.[13]

Cleanup: For additional cleanup, pass the eluate from the C18 cartridge through an aromatic
sulfonic acid SPE column.[13]

Elution: Elute the Imazapyr from the sulfonic acid cartridge using an appropriate elution
solvent (e.g., 20 mL of a pH 6.5 buffer).[13]

Liquid-Liquid Partition: Adjust the pH of the eluate to 2.0 with 6N HCI. Transfer to a
separatory funnel and partition twice with 50 mL of methylene chloride.[13]

Concentration: Combine the methylene chloride phases and evaporate to dryness using a
rotary evaporator.[13]

Reconstitution: Dissolve the final residue in a small, precise volume (e.g., 4.0 mL) of
deionized water or mobile phase for HPLC analysis.[13]

. HPLC Analysis

Mobile Phase: A common mobile phase is a gradient mixture of acetonitrile and acidified
water (e.g., water with 10% acetic acid, pH adjusted to 2.8).[12]

Injection: Inject a known volume of the prepared sample and working standards into the
HPLC system.

Quantification: Identify and quantify the Imazapyr peak based on the retention time and
peak area/height relative to the calibration curve generated from the analytical standards.
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The retention time for Imazapyr is approximately 3.62 minutes under specific conditions.[12]
The validated sensitivity for this type of method can reach 1.0 ppb.[13]

Workflow for Imazapyr Residue Analysis in Water

Sample Preparation

1. Collect Water Sample

2. Solid-Phase Extraction (C18 Cartridge)

3. Additional Cleanup (Sulfonic Acid Cartridge)

4. Elute Imazapyr

Purification & [Concentration

5. Adjust pH to 2.0

:

6. Partition with Methylene Chloride

:

7. Evaporate Solvent

:

8. Reconstitute in Water/Mobile Phase

Quantification

9. Inject into HPLC-UV (240 nm)

10. Quantify using Calibration Curve
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Click to download full resolution via product page

Caption: A typical workflow for the analysis of Imazapyr in water samples using SPE and
HPLC-UV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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